Cas no 495078-24-5 (Cycloheptanecarbonitrile, 1-(dimethylamino)-)

• Product Name: Cycloheptanecarbonitrile, 1-(dimethylamino)-
• CAS No: 495078-24-5
• MF: C₁₀H₁₈N₂
• MW: 166.263322353363
• CID: 932431
• PubChem ID: 21917343
• Update Time: 2025-04-19

Cycloheptanecarbonitrile, 1-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanecarbonitrile, 1-(dimethylamino)-
• Cycloheptanecarbonitrile, 1-(dimethylamino)- (9CI)
• DB-275304
• SCHEMBL5069379
• 495078-24-5

• Inchi： 1S/C10H18N2/c1-12(2)10(9-11)7-5-3-4-6-8-10/h3-8H2,1-2H3
• InChI Key： LGXGWIBOCAZRNX-UHFFFAOYSA-N
• SMILES： N(C)(C)C1(C#N)CCCCCC1

Computed Properties

• Exact Mass: 166.14714
• Monoisotopic Mass: 166.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03